Cas no 35591-33-4 (ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate)

• Product Name: ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• CAS No: 35591-33-4
• MF: C₁₁H₁₃I₂NO₃
• MW: 461.034767866135
• MDL: MFCD10566131
• CID: 920484
• PubChem ID: 3057570
• Update Time: 2025-05-26

ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-ethyl 2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• 3,5-Diiodo-L-tyrosine ethyl ester
• 3,5-diiodo-L-thyronine methyl ester
• 3,5-diiodotyrosine ethyl ester
• 3,5-Dijod-L-thyronin-methylester
• 3,5-Dijod-L-tyrosin-aethylester
• ethyl 3,5-diiodo-l-tyrosinate
• O-(4-HYDROXYPHENYL)-3,5-DIIODO-L-TYROSINE METHYL ESTER
•  
• ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• SCHEMBL1270649
• ethyl 2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate
• 35591-33-4
• NSC-88066
• L-Tyrosine,5-diiodo-, ethyl ester
• NSC88066

• MDL： MFCD10566131
• Inchi： 1S/C11H13I2NO3/c1-2-17-11(16)9(14)5-6-3-7(12)10(15)8(13)4-6/h3-4,9,15H,2,5,14H2,1H3
• InChI Key： SQXBQMHYZIZTER-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)CC(C(=O)OCC)N)I)O

Computed Properties

• Exact Mass: 460.89759
• Monoisotopic Mass: 460.89849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55
• LogP: 2.73460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate

Comprehensive Overview of Ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate (CAS No. 35591-33-4)

Ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate (CAS No. 35591-33-4) is a specialized organic compound with significant applications in pharmaceutical research and biochemical studies. This compound, often referred to as a diiodinated tyrosine derivative, is structurally characterized by its ethyl ester group and iodinated aromatic ring, which contribute to its unique chemical properties. Researchers and industry professionals frequently search for this compound due to its relevance in thyroid hormone analogs and enzyme inhibition studies, making it a topic of interest in both academic and industrial settings.

The compound's molecular structure features a chiral center at the second carbon, designated as (2S), which is critical for its stereospecific interactions in biological systems. The presence of 4-hydroxy-3,5-diiodophenyl moiety enhances its potential as a building block for drug discovery, particularly in targeting metabolic pathways. Recent trends in precision medicine and targeted therapy have spurred interest in such compounds, as they offer insights into molecular docking and receptor binding mechanisms.

In the context of synthetic chemistry, Ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate is synthesized through multi-step processes involving iodination and esterification reactions. Its CAS No. 35591-33-4 serves as a unique identifier in chemical databases, facilitating its procurement for research purposes. The compound's stability under controlled conditions and its solubility in organic solvents like DMSO and ethanol make it suitable for in vitro assays and high-throughput screening.

From an SEO perspective, this compound aligns with frequently searched terms such as "iodinated amino acid derivatives", "tyrosine analogs in drug development", and "chiral building blocks for pharmaceuticals". These keywords reflect the growing demand for specialty chemicals in biopharmaceutical innovation. Additionally, the compound's role in peptide synthesis and proteomics research has been highlighted in recent publications, further boosting its visibility in scientific literature.

Environmental and safety considerations are also paramount when handling Ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate. While not classified as hazardous under standard regulations, proper laboratory practices such as using personal protective equipment (PPE) and working in fume hoods are recommended. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, particularly in light of increasing regulatory scrutiny on chemical sustainability.

In summary, Ethyl (2S)-2-amino-3-(4-hydroxy-3,5-diiodophenyl)propanoate (CAS No. 35591-33-4) represents a versatile tool in modern medicinal chemistry and life sciences. Its applications span from thyroid research to peptide engineering, driven by its unique structural features. As the scientific community continues to explore personalized therapeutics and green chemistry, this compound is poised to remain a focal point in cutting-edge research.